Cas no 1644548-98-0 (Methyl 4-(difluoromethyl)thiazole-2-carboxylate)

Methyl 4-(difluoromethyl)thiazole-2-carboxylate structure
1644548-98-0 structure
Product Name:Methyl 4-(difluoromethyl)thiazole-2-carboxylate
CAS No:1644548-98-0
MF:C6H5F2NO2S
MW:193.17120718956
CID:4820473
Update Time:2023-08-19

Methyl 4-(difluoromethyl)thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-(difluoromethyl)thiazole-2-carboxylate
    • COC(=O)c1nc(cs1)C(F)F
    • Inchi: 1S/C6H5F2NO2S/c1-11-6(10)5-9-3(2-12-5)4(7)8/h2,4H,1H3
    • InChI Key: YKRIJFVBCBDMOU-UHFFFAOYSA-N
    • SMILES: S1C=C(C(F)F)N=C1C(=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 179
  • XLogP3: 1.8
  • Topological Polar Surface Area: 67.4

Methyl 4-(difluoromethyl)thiazole-2-carboxylate Pricemore >>

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